Undec-9-enol

• CAS RN: 112-46-9
• Molecular Formula: C11H22O
• Molecular Weight: 170.29 g/mol
• IUPAC Name: (E)-undec-9-en-1-ol
• InChI: InChI=1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h2-3,12H,4-11H2,1H3/b3-2+
• InChI Key: XWGRSDLPOHMWEO-NSCUHMNNSA-N
• Isomeric SMILES: C/C=C/CCCCCCCCO
• SMILES: CC=CCCCCCCCCO

Description

Undec-9-enol is a chemical compound with the molecular formula C11H20O. It is also known as 1-undecen-9-ol or 9-hydroxy-1-undecene. This compound is widely used in the field of organic chemistry and biochemistry due to its unique properties.

Scientific Research Applications

Undec-9-enol has several scientific research applications, including as a flavor and fragrance compound, a precursor for the synthesis of other organic compounds, and as a chiral auxiliary in asymmetric synthesis. Undec-9-enol is also used as a surfactant in the production of emulsions and as a lubricant in the manufacturing of plastics.

Mechanism Of Action

Undec-9-enol has a unique mechanism of action that involves the inhibition of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function and memory.

Biochemical And Physiological Effects

Undec-9-enol has been shown to have several biochemical and physiological effects, including anti-inflammatory, antioxidant, and antifungal properties. Undec-9-enol has also been shown to have an inhibitory effect on the growth of cancer cells.

Advantages And Limitations For Lab Experiments

Undec-9-enol has several advantages for lab experiments, including its low toxicity and high purity. However, the compound is highly reactive and can be difficult to handle. Undec-9-enol also has a short half-life, which can make it challenging to study its long-term effects.

Future Directions

There are several future directions for the study of undec-9-enol, including the development of new synthesis methods, the investigation of its potential as a therapeutic agent for neurological disorders, and the exploration of its potential as a natural fungicide. Further research is also needed to understand the long-term effects of undec-9-enol on human health and the environment.
Conclusion:
Undec-9-enol is a unique chemical compound with several scientific research applications. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments make it an interesting compound to study. Further research is needed to fully understand the potential of undec-9-enol in various fields.

Synthesis Methods

Undec-9-enol can be synthesized by several methods, including chemical synthesis and microbial synthesis. Chemical synthesis involves the reaction of 1-undecene with hydrogen peroxide and catalytic amounts of tungsten or molybdenum salts. Microbial synthesis involves the use of microorganisms such as Pseudomonas putida and Candida tropicalis to produce undec-9-enol from fatty acids.